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Compound of Interest

Compound Name: Linderanine C

Cat. No.: B15595730

Linderanine C: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Linderanine C, a sesquiterpenoid
of significant interest in the scientific community. Due to the limited availability of a specific CAS
Registry Number for Linderanine C in publicly accessible databases, this document will focus
on the available scientific literature concerning its biological activities and related compounds.
We will also address the distinction between Linderanine C and the closely related compound,
Linderane.

Chemical Identification: The Challenge of
Linderanine C's CAS Number

As of this writing, a specific CAS Registry Number for Linderanine C has not been definitively
identified in broad chemical databases. It is crucial to distinguish Linderanine C from a similar-
sounding compound, Linderane, which has the assigned CAS Number 13476-25-0. The two
are distinct chemical entities.

Scientific literature describes Linderanine C as a sesquiterpenoid isolated from the plant
Lindera aggregata. One study notes that another compound, Linderanlide A, is a C-8 epimer of
Linderanine C, highlighting their structural differences. The absence of a dedicated CAS
number for Linderanine C presents a challenge for procurement and regulatory tracking.
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Researchers are advised to exercise caution and verify the identity of any acquired samples
through analytical means.

Commercial Suppliers

The lack of a specific CAS number for Linderanine C makes it difficult to identify commercial
suppliers with certainty. Suppliers often list products by CAS number to ensure clarity.
Researchers seeking to procure Linderanine C may need to:

o Contact specialty chemical suppliers who synthesize or isolate natural products.
¢ Inquire with companies that list compounds from Lindera aggregata.

o Specify the desired chemical structure and provide relevant literature references to ensure
the correct compound is being requested.

A search for suppliers of the related compound, Linderane (CAS 13476-25-0), may yield
companies that also have the capability to isolate or synthesize Linderanine C.

Scientific and Technical Data

While specific quantitative data and detailed experimental protocols for Linderanine C are not
readily available in a centralized format, a recent study has shed light on its potential
therapeutic effects.

A 2024 study published in Biomedicine & Pharmacotherapy investigated the role of
Linderanine C in regulating macrophage polarization as a potential treatment for ulcerative
colitis. The study found that Linderanine C (referred to as LDC in the paper) demonstrated
significant anti-inflammatory activity.

Signaling Pathway

The aforementioned study suggests that Linderanine C exerts its anti-inflammatory effects by
inhibiting the MAPK signaling pathway. This pathway is a critical regulator of cellular processes,
including inflammation.
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Experimental Protocols

Detailed experimental protocols for Linderanine C are not widely published. Researchers
interested in replicating or building upon existing studies would need to refer to the specific
methodologies outlined in the primary literature. For instance, the study on ulcerative colitis
would contain the protocols used for their in vitro and in vivo experiments.

Conclusion

Linderanine C is a promising natural compound with demonstrated anti-inflammatory
properties. However, the current lack of a specific CAS Registry Number presents a significant
hurdle for researchers in terms of procurement and data consolidation. Further research is
needed to fully characterize this compound, establish a unique identifier, and make it more
accessible to the scientific community for continued investigation into its therapeutic potential.
Professionals in drug development are encouraged to monitor the literature for new information
regarding the synthesis, isolation, and biological activity of Linderanine C.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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